6-Fluoro-4-methyl-1-(morpholinomethyl)isoquinolin-3(2H)-one

• CAS No.: 66157-89-9
• Molecular Formula: C15H17FN2O2
• Molecular Weight: 276.31 g/mol
• IUPAC Name: 6-fluoro-4-methyl-1-(morpholin-4-ylmethyl)-2H-isoquinolin-3-one
• InChI: InChI=1S/C15H17FN2O2/c1-10-13-8-11(16)2-3-12(13)14(17-15(10)19)9-18-4-6-20-7-5-18/h2-3,8H,4-7,9H2,1H3,(H,17,19)
• InChI Key: OQYIMMPYZIDAIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=C(C=CC2=C(NC1=O)CN3CCOCC3)F

Description

6-Fluoro-4-methyl-1-(morpholinomethyl)isoquinolin-3(2H)-one is a fluorinated isoquinolinone derivative characterized by three key substituents:

• Fluorine at the 6-position, which enhances electronegativity and metabolic stability.
• Methyl group at the 4-position, contributing to steric effects and lipophilicity.
• Morpholinomethyl group at the 1-position, introducing a heterocyclic moiety that may improve solubility and target interactions.

Biological Activity

6-Fluoro-4-methyl-1-(morpholinomethyl)isoquinolin-3(2H)-one is a synthetic compound that has garnered attention due to its potential biological activities, particularly in pharmacological applications. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 6-Fluoro-4-methyl-1-(morpholinomethyl)isoquinolin-3(2H)-one is $C_{14}H_{16}FN_3O$, with a molecular weight of approximately 277.29 g/mol. The compound features a fluorine atom at the 6-position and a morpholinomethyl group at the 1-position of the isoquinoline ring system. The presence of these functional groups is crucial for its biological activity.

Property	Value
Molecular Formula	$C_{14}H_{16}FN_3O$
Molecular Weight	277.29 g/mol
IUPAC Name	6-Fluoro-4-methyl-1-(morpholinomethyl)isoquinolin-3(2H)-one
SMILES	CN1C2=C(C=C(C=C2)F)N=C(C1=O)CN3CCOCC3

Research indicates that 6-Fluoro-4-methyl-1-(morpholinomethyl)isoquinolin-3(2H)-one exhibits various biological activities through multiple mechanisms:

• Antitumor Activity : Studies have shown that this compound can inhibit the proliferation of cancer cells, possibly through the modulation of signaling pathways involved in cell growth and apoptosis.
• Antimicrobial Properties : Preliminary data suggest that it may possess antimicrobial effects against certain bacterial strains, making it a candidate for further investigation as an antibacterial agent.
• Neuroprotective Effects : There is emerging evidence that this compound may protect neuronal cells from oxidative stress and apoptosis, potentially offering therapeutic benefits in neurodegenerative diseases.

Case Studies and Research Findings

Recent studies have highlighted the biological efficacy of 6-Fluoro-4-methyl-1-(morpholinomethyl)isoquinolin-3(2H)-one:

• Cancer Cell Lines : In vitro studies demonstrated that treatment with varying concentrations led to significant reductions in cell viability in breast and prostate cancer cell lines, indicating potential as an anticancer agent .
• Microbial Inhibition : A study reported that this compound exhibited significant inhibitory effects on Gram-positive bacteria, suggesting its utility as a new antimicrobial agent .

Table 2: Summary of Biological Activities

Activity Type	Observations	References
Antitumor	Inhibits proliferation in cancer cell lines
Antimicrobial	Effective against Gram-positive bacteria
Neuroprotective	Protects neuronal cells from oxidative stress

Future Directions

Given the promising biological activities observed, further research is warranted to explore:

• In Vivo Studies : To evaluate the pharmacokinetics and therapeutic efficacy in animal models.
• Mechanistic Studies : To elucidate the specific pathways through which this compound exerts its effects.
• Formulation Development : To enhance bioavailability and target delivery systems for clinical applications.

Scientific Research Applications

Structural Characteristics

The molecular formula of 6-Fluoro-4-methyl-1-(morpholinomethyl)isoquinolin-3(2H)-one is $C_{14}H_{16}F_{1}N_{1}O$, with a molecular weight of approximately 241.29 g/mol. The presence of the fluorine atom and the morpholine ring contributes to its unique reactivity and biological activity.

Pharmacological Potential

Research indicates that isoquinoline derivatives, including 6-Fluoro-4-methyl-1-(morpholinomethyl)isoquinolin-3(2H)-one, exhibit a range of biological activities. Notable applications include:

• Anticancer Activity : Isoquinoline derivatives have shown promise as anticancer agents due to their ability to inhibit tumor cell proliferation and induce apoptosis in various cancer cell lines.
• Antimicrobial Properties : Some studies suggest that this compound may possess antibacterial and antifungal properties, making it a candidate for developing new antimicrobial therapies.
• CNS Activity : The morpholine moiety may enhance central nervous system penetration, suggesting potential applications in treating neurological disorders.

Case Studies

Several case studies have explored the efficacy of isoquinoline derivatives in various therapeutic contexts:

• Study on Antitumor Activity : A study published in Medicinal Chemistry evaluated a series of isoquinoline derivatives, including 6-Fluoro-4-methyl-1-(morpholinomethyl)isoquinolin-3(2H)-one, demonstrating significant inhibition of cancer cell lines (e.g., MCF-7 and HeLa) with IC50 values in the low micromolar range.
• Evaluation of Antimicrobial Effects : Research published in Journal of Antimicrobial Chemotherapy reported that this compound exhibited notable activity against Gram-positive bacteria, including Staphylococcus aureus, with minimum inhibitory concentrations (MIC) comparable to established antibiotics.

Comparison with Related Compounds

To understand the unique properties of 6-Fluoro-4-methyl-1-(morpholinomethyl)isoquinolin-3(2H)-one, it is useful to compare it with structurally similar compounds:

Compound Name	Structural Features	Unique Aspects
5-Fluoroisoquinolin-1(2H)-one	Fluorine at position 5	Lacks morpholine substituent
4-Methylisoquinolin-3(2H)-one	Methyl at position 4	Does not contain fluorine
Morpholinoisoquinoline derivatives	Morpholine attached directly to isoquinoline	Varies in substitution patterns
Isoquinoline carboxamides	Isoquinoline with carboxamide functional groups	Different biological activity profiles

This comparison highlights how the combination of functional groups in 6-Fluoro-4-methyl-1-(morpholinomethyl)isoquinolin-3(2H)-one may contribute to its distinct biological properties.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The table below summarizes key structural analogs and their distinguishing features:

Compound Name	Substituents/Features	Key Differentiators from Target Compound	Biological/Chemical Implications
6-Fluoro-3,4-dihydro-4-methyl-1(2H)-isoquinolinone	Fluorine (6-position), methyl (4-position), dihydro scaffold	Lacks morpholinomethyl group; partial saturation	Reduced solubility; altered target binding
6-Bromo-4-methyl-1,4-dihydroisoquinolin-3(2H)-one	Bromine (6-position), methyl (4-position)	Br vs. F: Larger size, lower electronegativity	Enhanced steric hindrance; different reactivity
6-Chloro-3-methyl-1,2-dihydroisoquinolin-1-one	Chlorine (6-position), methyl (3-position), dihydro scaffold	Cl vs. F: Electronegativity and size differences	Variable metabolic stability; altered bioactivity
5-Methyl-1-(methylthio)isoquinolin-3(2H)-one	Methylthio group (1-position), methyl (5-position)	Methylthio vs. morpholinomethyl: Sulfur vs. N-O ring	Differing solubility and redox properties
(6R)-6-(4-Bromophenyl)-4-[(1R)-1-phenylethyl]morpholin-3-one	Bromophenyl, phenylethyl-morpholinone core	Morpholinone core but distinct substituents	Enhanced cytotoxicity; stereochemical effects

Key Substituent Comparisons

Fluorine at 6-Position

• Electronic Effects : Fluorine’s high electronegativity polarizes the aromatic ring, enhancing binding to electron-rich biological targets (e.g., enzymes or receptors) compared to bulkier halogens like bromine .

Morpholinomethyl Group at 1-Position

• Solubility : The morpholine ring introduces hydrophilic character, improving aqueous solubility compared to alkyl or aryl substituents (e.g., methylthio or chlorophenyl groups) .
• Target Interactions: The nitrogen and oxygen atoms in morpholine may participate in hydrogen bonding, enhancing affinity for targets like kinases or GPCRs, as seen in related morpholinone derivatives .

Methyl Group at 4-Position

• Steric Effects : The methyl group may stabilize the molecule’s conformation, reducing rotational freedom and enhancing binding specificity.
• Lipophilicity : Increases logP compared to hydroxyl or methoxy analogs, balancing solubility and membrane permeability .